Cas no 115189-64-5 (Ethanol, 2-(3-thienyloxy)-)

• Product Name: Ethanol, 2-(3-thienyloxy)-
• CAS No: 115189-64-5
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 1205149
• PubChem ID: 22036278
• Update Time: 2025-04-20

Ethanol, 2-(3-thienyloxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(3-thienyloxy)-
• 3-(2-hydroxyethoxy)thiophene
• 3-(hydroxyethoxy)thiophene
• 115189-64-5
• SCHEMBL3283719
• HDBVEDUEWXRKGA-UHFFFAOYSA-N
• DB-330631
• 2-(thiophen-3-yloxy)-ethanol

• Inchi： 1S/C6H8O2S/c7-2-3-8-6-1-4-9-5-6/h1,4-5,7H,2-3H2
• InChI Key： HDBVEDUEWXRKGA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)OCCO

Computed Properties

• Exact Mass: 186.0351
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 35.53